Cas no 1019607-55-6 (4-(cyclopropylamino)benzonitrile)

• Product Name: 4-(cyclopropylamino)benzonitrile
• CAS No: 1019607-55-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD11135501
• CID: 1134965
• PubChem ID: 28411077
• Update Time: 2025-05-21

4-(cyclopropylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylamino)benzonitrile
• ACMC-2097xs
• CTK8A9017
• MolPort-004-371-492
• ANW-14558
• DB-194714
• E73976
• CS-0146889
• SCHEMBL12733191
• EN300-40247
• DTXSID50651420
• 1019607-55-6
• BS-19144
• SB76413
• AKOS000218461
• Benzonitrile, 4-(cyclopropylamino)-
• Z126934100
• MFCD11135501

• MDL： MFCD11135501
• Inchi： 1S/C10H10N2/c11-7-8-1-3-9(4-2-8)12-10-5-6-10/h1-4,10,12H,5-6H2
• InChI Key： SHZXUUVOVQTNCK-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)C1CC1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 2.20558

4-(cyclopropylamino)benzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(cyclopropylamino)benzonitrile

4-(Cyclopropylamino)Benzonitrile: A Comprehensive Overview of CAS No. 1019607-55-6

4-(Cyclopropylamino)benzonitrile (CAS No. 1019607-55-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique cyclopropylamino and benzonitrile functionalities, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular structure of 4-(cyclopropylamino)benzonitrile consists of a benzene ring substituted with a cyano group at the para position and a cyclopropylamino group. The cyano group imparts significant electronic and steric effects, while the cyclopropylamino moiety introduces additional complexity and reactivity. These features collectively contribute to the compound's unique chemical behavior and potential biological activity.

In recent years, 4-(cyclopropylamino)benzonitrile has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound can act as a potent modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

One notable application of 4-(cyclopropylamino)benzonitrile is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular diseases. Recent studies have shown that 4-(cyclopropylamino)benzonitrile can effectively reduce inflammatory markers in vitro and in vivo, suggesting its potential as an anti-inflammatory drug.

Beyond its pharmaceutical applications, 4-(cyclopropylamino)benzonitrile has also been explored for its use in materials science. The presence of the cyano group makes it an attractive building block for the synthesis of advanced functional materials. For example, researchers have utilized this compound to develop new types of polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 4-(cyclopropylamino)benzonitrile typically involves several steps, starting from readily available starting materials. One common approach is to react 4-cyanobenzonitrile with cyclopropylamine under appropriate conditions to form the desired product. This reaction can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 4-(cyclopropylamino)benzonitrile should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The ongoing research on 4-(cyclopropylamino)benzonitrile continues to uncover new insights into its properties and applications. As our understanding of this compound deepens, it is likely that we will see more innovative uses in both pharmaceuticals and materials science. The interdisciplinary nature of this research highlights the importance of collaboration between chemists, biologists, and engineers in advancing the field.

In conclusion, 4-(cyclopropylamino)benzonitrile (CAS No. 1019607-55-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and diverse applications make it an exciting area of study for researchers aiming to develop new drugs and advanced materials.